Cas no 494769-44-7 ((4-Hydroxymethylthiazol-2-yl)carbamic acid tert-butyl ester)

• Product Name: (4-Hydroxymethylthiazol-2-yl)carbamic acid tert-butyl ester
• CAS No: 494769-44-7
• MF: C₉H₁₄N₂O₃S
• MW: 230.284060955048
• MDL: MFCD08275703
• CID: 68286
• PubChem ID: 22280475
• Update Time: 2025-11-02

(4-Hydroxymethylthiazol-2-yl)carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (4-Hydroxymethylthiazol-2-yl)carbamic acid tert-butyl ester
• tert-Butyl (4-(hydroxymethyl)thiazol-2-yl)carbamate
• tert-butyl 4-(hydroxymethyl)thiazol-2-ylcarbamate
• tert-butyl N-[4-(hydroxymethyl)-1,3-thiazol-2-yl]carbamate
• (2-N-Boc-Aminothiazol-4-yl)methanol
• 1,1-dimethylethyl [4-(hydroxymethyl)-1,3-thiazol-2-yl]carbamate
• 2-[(tert-butoxycarbonyl)amino]-4-hydroxymethylthiazole
• N-Boc-2-Amino-(4-hydroxymethyl)thiazole
• t-butyl [4-(hydroxymethyl)-1,3-thiazol-2-yl]carbamate
• tert-butyl 4-(hydroxymethyl)-1,3-thiazol-2-ylcarbamate
• Carbamicacid, [4-(hydroxymethyl)-2-thiazolyl]-, 1,1-dimethylethyl ester (9CI)
• (2-N-BOC-AMINO-THIAZOL-4-YL)-METHANOL
• (4-Hydroxymethyl-thiazol-2-yl)-carbamic acid tert-butyl ester
• Carbamic acid, [4-(hydroxymethyl)-2-thiazolyl]-, 1,1-dimethylethyl ester
• PubChem14344
• (4-Hydroxymethylt
• J-523495
• 494769-44-7
• DS-10280
• tert-Butyl [4-(hydroxymethyl)-1,3-thiazol-2-yl]carbamate
• SCHEMBL1030124
• tert-butyl(4-(hydroxymethyl)thiazol-2-yl)carbamate
• 2-(Boc-amino)-4-(hydroxymethyl)thiazole
• OWLBQQTUOQLZST-UHFFFAOYSA-N
• EN300-266537
• 2-[(N-Boc)amino]-4-hydroxymethylthiazole
• AM20100210
• DTXSID10624276
• (2-​​Boc-​amino)-4-(hydroxymethyl)thiazole
• SY043285
• MFCD08275703
• 2-(tert-Butoxycarbonyamino)-4-(Hydroxymethyl)thiazole
• t-butyl[4-(hydroxymethyl)-1,3-thiazol-2-yl]carbamate
• BCP13090
• [2-(t-butoxycarbonylamino)-1,3-thiazol-4-yl]methanol
• FT-0684319
• AKOS015841474
• N-(4-(Hydroxymethyl)thiazol-2-yl)carbamic acid tert-butyl ester
• tert-butyl 4-(hydroxymethyl)thiazol-2-ylcarbamate;tert-Butyl (4-(hydroxymethyl)thiazol-2-yl)carbamate
• A7378
• CS-W019385
• DB-018009

• MDL： MFCD08275703
• Inchi： 1S/C9H14N2O3S/c1-9(2,3)14-8(13)11-7-10-6(4-12)5-15-7/h5,12H,4H2,1-3H3,(H,10,11,13)
• InChI Key： OWLBQQTUOQLZST-UHFFFAOYSA-N
• SMILES： S1C=C(CO)N=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 230.07300
• Monoisotopic Mass: 230.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.7
• XLogP3: 1

Experimental Properties

• Color/Form: Solid
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.59
• PSA: 99.69000
• LogP: 2.05540
• Vapor Pressure: No data available

(4-Hydroxymethylthiazol-2-yl)carbamic acid tert-butyl ester Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Additional information on (4-Hydroxymethylthiazol-2-yl)carbamic acid tert-butyl ester

Recent Advances in the Study of (4-Hydroxymethylthiazol-2-yl)carbamic Acid tert-Butyl Ester (CAS: 494769-44-7)

The compound (4-Hydroxymethylthiazol-2-yl)carbamic acid tert-butyl ester (CAS: 494769-44-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its thiazole core and tert-butyl carbamate moiety, serves as a versatile intermediate in the synthesis of biologically active compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The unique structural features of this compound make it a valuable scaffold for medicinal chemistry, enabling the design of novel therapeutic agents with improved efficacy and selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of (4-Hydroxymethylthiazol-2-yl)carbamic acid tert-butyl ester as a key intermediate in the synthesis of potent PI3K inhibitors. The study demonstrated that this compound could be efficiently functionalized to introduce various pharmacophores, leading to the development of PI3K inhibitors with nanomolar potency. The researchers highlighted the compound's stability under diverse reaction conditions, which facilitates its use in multi-step synthetic routes. These findings underscore the importance of this intermediate in the discovery of targeted cancer therapies.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the antimicrobial properties of derivatives synthesized from (4-Hydroxymethylthiazol-2-yl)carbamic acid tert-butyl ester. The researchers reported that certain derivatives exhibited significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the thiazole ring's ability to disrupt bacterial cell wall synthesis. These results suggest that this compound could serve as a promising starting point for the development of new antibiotics to address the growing challenge of antimicrobial resistance.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of (4-Hydroxymethylthiazol-2-yl)carbamic acid tert-butyl ester. A 2022 patent application disclosed an improved synthetic route that enhances yield and purity while reducing the use of hazardous reagents. This development is particularly relevant for industrial-scale production, as it addresses key challenges in the manufacturing process. The patent also highlighted the compound's compatibility with green chemistry principles, making it an attractive option for sustainable pharmaceutical production.

Looking ahead, researchers are investigating the potential of (4-Hydroxymethylthiazol-2-yl)carbamic acid tert-butyl ester in the development of covalent inhibitors. Preliminary studies suggest that the hydroxymethyl group can be modified to create reactive electrophiles capable of forming covalent bonds with target proteins. This approach could lead to the discovery of highly selective and long-lasting therapeutic agents. As research in this area progresses, we anticipate seeing more applications of this versatile compound in drug discovery and development.